8-Hydroxyquinolinolato-lithium

• CAS: 850918-68-2
• Synonyms: Liq; 8-Hydroxyquinolinolato-lithium; 8-Hydroxyquinolinola; Liq , 8-Hydroxyquinolinolato-lithiuM; 8-hydroxyquinoline lithiuM; LithiuM 8-Hydroxyquinolinolate; 4,4`-diamine
• Molecular Formula: C9H6LiNO
• Molecular Weight: 151.1 g/mol
• SMILES: [Li+].C1=CC2=C(C(=C1)[O-])N=CC=C2
• InChI: InChI=1S/C9H7NO.Li/c11-8-5-1-3-7-4-2-6-10-9(7)8;/h1-6,11H;/q;+1/p-1
• InChIKey: FQHFBFXXYOQXMN-UHFFFAOYSA-M

Procure sublimed-grade 8-Hydroxyquinolinolato-lithium (Liq) for OLED electron injection layers (EIL) and n-doping in electron transport layers (ETL). Liq-based bilayer EILs deliver 18.4% higher current efficiency and 40% longer lifetime vs LiF at 1000 cd/m². As an n-dopant in BPhen, it boosts power efficiency by 89% and cuts driving voltage by 29%. Its low evaporation temperature (~170°C), precise LUMO alignment (~3.5 eV), and compatibility with silver activation enable tandem OLED architectures and high-frequency VLC applications. Standard R&D sizes in stock; bulk and sublimed grades available.

8-Hydroxyquinolinolato-lithium (Liq) CAS 850918-68-2: Procurement Guide for OLED Electron Injection and N-Doping Applications

8-Hydroxyquinolinolato-lithium (CAS 850918-68-2, synonym Liq) is an organometallic complex comprising a lithium cation coordinated by the 8-hydroxyquinolinolate ligand [1]. It is a light yellow to green crystalline powder with a molecular formula of C₉H₆LiNO (MW = 151.09 g/mol) and a melting point of 368 °C . Liq is primarily utilized in organic electronics as an n-type semiconductor, functioning as an electron injection layer (EIL), n-dopant in electron transport layers (ETL), and as a blue emitter [2]. Its key optoelectronic characteristics include a low LUMO energy level (approximately 3.5 eV) that facilitates efficient electron injection from cathodes into adjacent organic layers, and a deep HOMO that confers hole-blocking capability . Liq is commercially available in sublimed grade for vacuum thermal evaporation (VTE) processing, with a typical evaporation temperature of ~170 °C and optimal EIL thickness of 1–5 nm .

• [1] Schmitz, C., Schmidt, H.-W., & Thelakkat, M. (2000). Lithium−Quinolate Complexes as Emitter and Interface Materials in Organic Light-Emitting Diodes. Chemistry of Materials, 12(10), 3012–3019. View Source
• [2] Ye, J. Q., Xie, G. W., Huang, W. G., Li, J. W., & Gong, M. L. (2002). Bright Electroluminescence Diode with 8-hydroxyquinolinolatolithium Complex as Emitter. Acta Scientiarum Naturalium Universitatis Sunyatseni, 41(4), 41–44. View Source

Why 8-Hydroxyquinolinolato-lithium (Liq) Cannot Be Arbitrarily Substituted in OLED Manufacturing

Despite sharing a common 8-hydroxyquinoline ligand scaffold with other metal quinolates (e.g., Alq₃) and being often compared to simple inorganic salts like LiF, 8-hydroxyquinolinolato-lithium (Liq) occupies a distinct operational niche that precludes simple 'drop-in' substitution [1]. Its unique combination of a low evaporation temperature (~170 °C vs. 650 °C for LiF), moderate electron mobility, and compatibility with silver activation enables specific device architectures (e.g., tandem OLEDs with charge generation layers) that are not accessible with alternatives [2]. Furthermore, Liq's precise LUMO alignment (~3.5 eV) and its role as an n-dopant in Bphen or Al(Cl₂Q)₃ hosts yield specific charge balance and efficiency gains that differ fundamentally from LiF's tunneling-based injection or Alq₃'s emission-centric function [3]. The following evidence quantifies these performance divergences under standardized device configurations.

• [1] Schmitz, C., Schmidt, H.-W., & Thelakkat, M. (2000). Lithium−Quinolate Complexes as Emitter and Interface Materials in Organic Light-Emitting Diodes. Chemistry of Materials, 12(10), 3012–3019. View Source
• [2] Angel, F. A., Gao, R., Wallace, J. U., & Tang, C. W. (2018). Silver-induced activation of 8-hydroxyquinolinato lithium as electron injection material in single-stack and tandem OLED devices. Organic Electronics, 59, 220–223. View Source
• [3] Sangwan, A., Kumar, V., Gupta, N., Kumar, S., & Kumar, A. (2024). Charge transport studies of doped metal quinolates using transient electro luminescence. Journal of Information Display, 1(1), 1–8. View Source

Quantitative Differentiation of 8-Hydroxyquinolinolato-lithium (Liq) Against Primary OLED Comparators

Current Efficiency: Liq Bilayer EIL Outperforms LiF by 18% at 1000 cd/m²

In a direct head-to-head comparison within identical Alq₃-based OLED architectures, a bilayer electron injection structure comprising a mixed Alq₃:Liq layer followed by a pure Liq layer achieved a current efficiency of 11.6 cd/A, representing an 18.4% improvement over the 9.8 cd/A obtained with a standard LiF EIL [1]. Furthermore, the extrapolated device lifetime at 1000 cd/m² was improved by 40% for the Liq-based bilayer EIL compared to the LiF reference [1].

Evidence Dimension	Current Efficiency (cd/A) and Lifetime Improvement
Target Compound Data	11.6 cd/A; 40% lifetime improvement
Comparator Or Baseline	Lithium fluoride (LiF): 9.8 cd/A
Quantified Difference	18.4% higher efficiency; 40% longer lifetime
Conditions	OLED device: ITO / Alq₃ emitter / EIL / Al cathode; EIL structures: Liq bilayer (Alq₃:Liq mixed layer + pure Liq layer) vs. single LiF layer; measurement at 1000 cd/m²

Why This Matters

This demonstrates that Liq can deliver both higher efficiency and substantially longer operational stability than the industry-standard LiF in commercial OLED stacks.

• [1] Lee, J.-H., Lee, J.-I., & Chu, H. Y. (2009). High efficiency and long lifetime in organic light-emitting diodes using bilayer electron injection structure. Synthetic Metals, 159(13), 1292–1294. View Source

Power Efficiency Enhancement: Liq as N-Dopant in BPhen ETL Boosts Power Efficiency by 89%

When Liq is employed as an n-type dopant (33 wt%) within a 4,7-diphenyl-1,10-phenanthroline (BPhen) electron transport layer in a p-i-n OLED structure, the device's power efficiency is enhanced by 89% relative to an undoped control device, while the current efficiency is increased by 51% and the driving voltage is reduced by 29% [1]. This significant performance boost is attributed to the improved conductivity of the n-doped ETL and more balanced charge injection.

Evidence Dimension	Power Efficiency Enhancement and Driving Voltage Reduction
Target Compound Data	89% power efficiency enhancement; 29% voltage reduction; 51% current efficiency enhancement
Comparator Or Baseline	Undoped BPhen electron transport layer (control device without Liq doping)
Quantified Difference	89% higher power efficiency; 51% higher current efficiency; 29% lower driving voltage
Conditions	p-i-n OLED device: ITO / p-doped HTL / Alq₃ emitter / n-doped ETL (BPhen:33 wt% Liq) / Al cathode

Why This Matters

This quantifies Liq's utility beyond a simple injection layer; its n-doping capability directly translates to lower power consumption and higher brightness in OLED displays and lighting.

• [1] Zhang, Z. L., Jiang, X. Y., Xu, S. H., Nagatomo, T., & Omoto, O. (2009). High-efficiency p-i-n organic light-emitting diodes with a novel n-doping electron transport layer. Current Applied Physics, 9(4), 732–736. View Source

Electron Mobility: Liq-Doped Al(Cl₂Q)₃ Achieves Mobility of 4.85×10⁻⁴ cm²/V·s

Transient electroluminescence measurements reveal that doping a tris(5,7-dichloro-8-hydroxyquinolinato)aluminum(III) (Al(Cl₂Q)₃) layer with Liq results in a maximum electron mobility of 4.85×10⁻⁴ cm²/V·s [1]. This value is reported to be 'much higher than the well-studied Aluminum quinoline complexes' [1]. Additionally, the presence of Liq reduces the electron injection barrier height due to its lower LUMO (3.5 eV) compared to that of Al(Cl₂Q)₃ (3.19 eV) [1].

Evidence Dimension	Electron Mobility (cm²/V·s) and LUMO Energy Level
Target Compound Data	4.85×10⁻⁴ cm²/V·s; LUMO = 3.5 eV
Comparator Or Baseline	Al(Cl₂Q)₃ (undoped) and other aluminum quinolate complexes (class-level inference)
Quantified Difference	Mobility 'much higher' than Al quinolate class; LUMO lower than Al(Cl₂Q)₃ (3.19 eV)
Conditions	OLED device: Glass/ITO/0.5 wt% doped α-NPD/Al(Cl₂Q)₃ (with varying Liq concentration)/Al; transient EL method

Why This Matters

Higher electron mobility in Liq-doped transport layers enables faster device response times and is essential for high-frequency OLED applications, including visible light communication.

• [1] Sangwan, A., Kumar, V., Gupta, N., Kumar, S., & Kumar, A. (2024). Charge transport studies of doped metal quinolates using transient electro luminescence. Journal of Information Display, 1(1), 1–8. View Source

Process Window: Liq Evaporation at 170°C vs. 650°C for LiF

8-Hydroxyquinolinolato-lithium (Liq) offers a significant process advantage over the common inorganic alternative lithium fluoride (LiF). Liq has a reported evaporation temperature of approximately 170 °C, whereas LiF requires a much higher temperature of around 650 °C for sublimation [1]. Additionally, the optimum thickness range for Liq as an electron injection layer is broader (3–5 nm) [1], and device efficiency with Liq is reported to be less sensitive to EIL thickness variations compared to LiF [2].

Evidence Dimension	Thermal Evaporation Temperature and Thickness Sensitivity
Target Compound Data	~170 °C evaporation temperature; optimal thickness range 3–5 nm; lower thickness sensitivity
Comparator Or Baseline	Lithium fluoride (LiF): ~650 °C evaporation temperature; higher thickness sensitivity
Quantified Difference	~480 °C lower evaporation temperature; broader and more forgiving process window
Conditions	Vacuum thermal evaporation (VTE) deposition for OLED fabrication

Why This Matters

The substantially lower evaporation temperature of Liq reduces thermal stress on other organic layers during deposition and lowers manufacturing energy costs, while the broader thickness tolerance improves production yield.

• [1] Lee, J.-H., Lee, J.-I., & Chu, H. Y. (2009). High efficiency and long lifetime in organic light-emitting diodes using bilayer electron injection structure. Synthetic Metals, 159(13), 1292–1294. View Source
• [2] Zheng, X. Y., Wu, Y. Z., Sun, R. G., Zhu, W. Q., Jiang, X. Y., Zhang, Z. L., & Xu, S. H. (2005). Efficiency improvement of organic light-emitting diodes using 8-hydroxy-quinolinato lithium as an electron injection layer. Thin Solid Films, 478(1-2), 252–255. View Source

Silver-Activated Electron Injection: Liq|Ag Enables Efficient Tandem OLEDs with <1 nm Ag

While Liq itself is a relatively poor electron-transport material, it is found to be highly useful as an electron-injection layer when activated by a thin layer of silver (Ag) [1]. In tandem OLED architectures, an electron-injection layer comprising Liq|Ag adjacent to a MoOₓ|NPB charge-generation layer yields efficient device performance. The optimal Ag thickness is reported to be 20–40 Å, and activation of Liq can be observed with as little as 1 Å of Ag [1]. This silver-induced activation is a unique characteristic of the Liq system not reported for other common EIL materials.

Evidence Dimension	Electron Injection Efficiency in Tandem OLED CGL
Target Compound Data	Efficient electron injection with Liq|Ag bilayer (optimal Ag thickness 20–40 Å; activation observed at 1 Å Ag)
Comparator Or Baseline	Liq without Ag (poor electron-transport material)
Quantified Difference	Functional electron injection layer only achievable with Ag activation; minimum Ag thickness of 1 Å effective
Conditions	Tandem OLED device: Liq|Ag electron-injection layer adjacent to MoOₓ|NPB charge-generation layer; current-voltage characterization of single-stack and tandem devices

Why This Matters

This property enables the use of Liq in advanced tandem OLED structures, which are critical for high-brightness, long-lifetime displays and solid-state lighting, where alternative EIL materials may not be compatible with the Ag electrode or CGL design.

• [1] Angel, F. A., Gao, R., Wallace, J. U., & Tang, C. W. (2018). Silver-induced activation of 8-hydroxyquinolinato lithium as electron injection material in single-stack and tandem OLED devices. Organic Electronics, 59, 220–223. View Source

Procurement-Driven Application Scenarios for 8-Hydroxyquinolinolato-lithium (Liq) in Advanced Optoelectronics

High-Efficiency, Long-Lifetime OLED Displays and Lighting

Procure sublimed-grade Liq for use as an electron injection layer (EIL) or as an n-dopant in electron transport layers (ETL). The quantitative evidence demonstrates that Liq-based bilayer EILs provide 18.4% higher current efficiency and 40% longer lifetime compared to LiF at 1000 cd/m² [6], while Liq doping in BPhen ETLs boosts power efficiency by 89% and reduces driving voltage by 29% [5]. These gains are directly applicable to commercial OLED display panels and solid-state lighting products where power efficiency and operational stability are primary purchasing criteria.

Tandem OLEDs and Charge Generation Layer Optimization

Source Liq specifically for tandem OLED architectures that utilize MoOₓ|NPB charge generation layers (CGLs). The unique silver-induced activation of Liq, effective with as little as 1 Å of Ag, makes it the preferred electron-injection component for these advanced stacks [6]. This application is critical for achieving the high brightness and extended lifetime required in automotive displays, augmented reality (AR)/virtual reality (VR) headsets, and premium large-area televisions.

High-Speed Visible Light Communication (VLC) OLEDs

Select Liq as the EIL material when developing OLEDs intended for high-frequency modulation in visible light communication (VLC) systems. The electron mobility of Liq-doped Al(Cl₂Q)₃ layers (4.85×10⁻⁴ cm²/V·s) [6] and the reported maximum cutoff frequency of 12.1 MHz for Liq-containing OLEDs [5] support faster device response times. This makes Liq a strategic procurement choice for research groups and companies developing next-generation Li-Fi and optical wireless communication technologies.

Blue OLED Emitters and Electron Transport Materials

Procure Liq for use as a blue-emitting material or as a combined emitter/ETL in simplified device stacks. Early studies demonstrate that Liq exhibits bright blue-green electroluminescence with good thermal stability and sublimation characteristics, enabling vacuum-deposited devices with the simple structure ITO/TPD/Liq/Al [6]. This application scenario is relevant for academic research and niche display applications where a single-material emitter/transport layer offers cost and complexity advantages over multi-layer blue-emitting systems.

• [1] Lee, J.-H., Lee, J.-I., & Chu, H. Y. (2009). High efficiency and long lifetime in organic light-emitting diodes using bilayer electron injection structure. Synthetic Metals, 159(13), 1292–1294. View Source
• [2] Zhang, Z. L., Jiang, X. Y., Xu, S. H., Nagatomo, T., & Omoto, O. (2009). High-efficiency p-i-n organic light-emitting diodes with a novel n-doping electron transport layer. Current Applied Physics, 9(4), 732–736. View Source
• [3] Angel, F. A., Gao, R., Wallace, J. U., & Tang, C. W. (2018). Silver-induced activation of 8-hydroxyquinolinato lithium as electron injection material in single-stack and tandem OLED devices. Organic Electronics, 59, 220–223. View Source
• [4] Sangwan, A., Kumar, V., Gupta, N., Kumar, S., & Kumar, A. (2024). Charge transport studies of doped metal quinolates using transient electro luminescence. Journal of Information Display, 1(1), 1–8. View Source
• [5] Kajii, H., et al. (2024). Enhanced modulation speed of tris(8-hydroxyquinoline)aluminum-based organic light source with low-work-function electrode. Retrieved from CiNii Research. View Source
• [6] Ye, J. Q., Xie, G. W., Huang, W. G., Li, J. W., & Gong, M. L. (2002). Bright Electroluminescence Diode with 8-hydroxyquinolinolatolithium Complex as Emitter. Acta Scientiarum Naturalium Universitatis Sunyatseni, 41(4), 41–44. View Source